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Compound of Interest

Compound Name: Zolamine

Cat. No.: B3343718

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure laboratory environment
and minimizing environmental impact. This document provides a comprehensive guide to the
proper disposal procedures for Zolamine, a potent antihistamine and anticholinergic
compound. Due to the absence of a specific Safety Data Sheet (SDS) for Zolamine, this
guidance is formulated based on the properties of structurally similar compounds and general
principles of chemical waste management.

Disclaimer: This information is intended as a guide and should not replace a formal risk
assessment or the advice of a qualified environmental health and safety professional. Always
consult your institution's specific protocols and a licensed chemical waste disposal company for
definitive guidance.

Chemical and Physical Properties

A summary of the known quantitative data for Zolamine and its hydrochloride salt is presented
below for easy reference.
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Property Zolamine Zolamine Hydrochloride
CAS Number 553-13-9 1155-03-9

Molecular Formula C15H21N30S C15H22CINsOS

Molecular Weight 291.41 g/mol 327.87 g/mol

Appearance Oily liquid Odorless crystals

Boiling Point 217-219 °C at 7 Torr Not available

Melting Point Not available 167.5-167.8 °C

Solubility Not available Soluble in water

Hazard Assessment

While a specific hazard profile for Zolamine is not readily available, structurally similar
compounds, such as Pyrilamine Maleate, are classified as harmful if swallowed and can cause
skin, eye, and respiratory irritation[1][2]. Zolamine contains both aromatic amine and
alkanolamine-like functional groups. Aromatic amines are recognized as a class of chemicals
with potential carcinogenic properties and are considered significant environmental
pollutants[3]. In contrast, alkanolamines generally exhibit low aquatic toxicity and are
biodegradable[4]. Given this mixed structural nature, a cautious approach to handling and
disposal is warranted.

The lethal dose 50 (LD50) of Zolamine hydrochloride administered intravenously in mice has
been reported as 40mg/kg[5].

Experimental Protocol for Disposal Preparation

The following protocol outlines the recommended steps for preparing Zolamine waste for
disposal. This procedure is based on standard laboratory practices for handling chemical
waste.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves.
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o Sealable, labeled, and compatible waste container.

¢ Inert absorbent material (e.g., vermiculite or sand).

e Chemical waste label.

Procedure:

e Segregation: Ensure Zolamine waste is not mixed with other incompatible waste streams.
o Containment:

o Solid Waste (Zolamine Hydrochloride): Carefully transfer the solid waste into a
designated, sealable waste container. Avoid generating dust. If there is a risk of dust,
handle it in a fume hood.

o Liquid Waste (Zolamine): For small spills, absorb the liquid with an inert material like
vermiculite or sand. Carefully scoop the absorbed material into the designated waste
container. For larger quantities of the oily liquid, transfer it directly into a compatible,
sealed container.

o Labeling: Clearly label the waste container with the following information:

"Hazardous Waste"

[e]

o

"Zolamine" or "Zolamine Hydrochloride"

[¢]

The approximate quantity of the waste.

The date of accumulation.

[¢]

[e]

The primary hazards (e.g., "Toxic," "Irritant").

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area, away from incompatible materials.

» Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal company to arrange for pickup and proper
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disposal. Provide them with all available information on the compound.

Disposal Workflow

The decision-making process for the proper disposal of Zolamine should follow a clear, logical
progression to ensure safety and compliance.

Caption: Logical workflow for the safe disposal of Zolamine waste.

Potential Sighaling Pathway Interaction

Zolamine is an antihistamine, and its primary mechanism of action is as a histamine H1-
receptor antagonist[6]. This involves competitive binding to the H1 receptor, preventing
histamine from binding and initiating an allergic response.

Caption: Simplified diagram of Zolamine's antagonistic action at the Histamine H1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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